3-(2-chlorophenyl)-5-methyl-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-1,2-oxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-[[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C22H18ClN3O3/c1-13-7-9-15(10-8-13)19-11-16(25-29-19)12-24-22(27)20-14(2)28-26-21(20)17-5-3-4-6-18(17)23/h3-11H,12H2,1-2H3,(H,24,27)
• InChI Key: MJXZNGYIYIJRJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)C3=C(ON=C3C4=CC=CC=C4Cl)C
• Molecular Formula: C22H18ClN3O3
• Molecular Weight: 407.8 g/mol

Description

Pyrazole derivatives are considered a pharmacologically important active scaffold that possesses almost all types of pharmacological activities. The presence of this nucleus in pharmacological agents of diverse therapeutic categories such as celecoxib, a potent anti-inflammatory, the antipsychotic CDPPB, the anti-obesity drug rimonabant, difenamizole, an analgesic, betazole, a H2-receptor agonist and the antidepressant agent fezolamide have proved the pharmacological potential of the pyrazole moiety.

Synthesis Analysis

Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis. They are one of the most studied groups of compounds among the azole family. Indeed, a huge variety of synthesis methods and synthetic analogues have been reported over the years.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives can be verified by employing elemental microanalysis, FTIR, and 1H NMR techniques.

Chemical Reactions Analysis

The α,β-ethylenic ketones having a leaving group may react with hydrazine derivatives to form pyrazolines which, after removal of the leaving group, provide the desired pyrazoles.

Scientific Research Applications

Antileishmanial Activity

F2493-0236 has shown promising results in the treatment of leishmaniasis, a neglected tropical disease caused by protozoan parasites of the genus Leishmania. . This makes it a potential candidate for developing new treatments for leishmaniasis, which affects millions of people worldwide.

Antimalarial Properties

The compound has also been studied for its antimalarial properties. Malaria, caused by Plasmodium parasites, remains a significant global health challenge. . This suggests that F2493-0236 could be developed into a new class of antimalarial drugs, addressing the growing issue of drug resistance in malaria treatment.

Anti-inflammatory Effects

Inflammation is a common underlying factor in many chronic diseases. F2493-0236 has been investigated for its potential anti-inflammatory effects. . This application could be particularly beneficial in treating conditions such as arthritis, inflammatory bowel disease, and other inflammatory disorders.

Anticancer Activity

Research into the anticancer properties of F2493-0236 has revealed its potential to inhibit the growth of certain cancer cell lines. . This makes it a promising candidate for further development as an anticancer agent, particularly for cancers that are resistant to conventional therapies.

Antimicrobial Applications

F2493-0236 has shown antimicrobial activity against a range of bacterial and fungal pathogens. . Its broad-spectrum antimicrobial properties suggest that it could be used to develop new antibiotics or antifungal agents, addressing the critical issue of antimicrobial resistance.

Neuroprotective Effects

Neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease are characterized by the progressive loss of neuronal function. . This application could lead to the development of new treatments for neurodegenerative diseases, potentially improving the quality of life for affected individuals.

These applications highlight the diverse potential of F2493-0236 in various fields of scientific research. Each application offers a unique avenue for further exploration and development, contributing to advancements in medical and pharmaceutical sciences.

Synthesis, antileishmanial, antimalarial evaluation and molecular docking study of some hydrazine-coupled pyrazole derivatives | BMC Chemistry | Full Text Research Open access Published: 08 January 2024.

Mechanism of Action

The mechanism of action of pyrazole derivatives can vary depending on the specific compound and its pharmacological activity. For example, some pyrazole derivatives have been found to exhibit superior antipromastigote activity, which was justified by a molecular docking study conducted on Lm-PTR1.